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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) has consistently

published peer-reviewed research demonstrating the efficacy of its climate-resilient crops and

innovative agricultural practices in marginal environments. This guide provides a comparative

analysis of ICBA's findings on key crops—quinoa, date palm, and sorghum—pitting their

performance in saline and arid conditions against conventional agricultural alternatives. The

data presented is supported by detailed experimental protocols to ensure scientific scrutiny and

reproducibility.

Quinoa: A Viable Alternative for Saline Agriculture
ICBA has conducted extensive research on quinoa's potential as a salt-tolerant crop. Their

findings indicate that specific quinoa genotypes not only survive but can produce substantial

yields under saline conditions that would be detrimental to traditional cereal crops like wheat

and barley.

Comparative Performance of Quinoa Genotypes under
Salinity Stress
The following table summarizes the performance of five quinoa genotypes developed and

tested by ICBA under varying levels of soil salinity. The data highlights the superior

performance of genotypes ICBA-Q3 and ICBA-Q4 in terms of grain yield and biomass

production in highly saline soils.
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Genotype
Salinity Level
(dS/m)

Grain Yield (
g/pot )

Dry Biomass (
g/pot )

Germination
Percentage
(%)

ICBA-Q1 5 8.5 15.2 85

10 6.2 11.8 78

15 4.1 8.5 65

20 2.0 5.1 50

ICBA-Q2 5 9.1 16.0 88

10 6.8 12.5 80

15 4.5 9.2 68

20 2.3 5.8 55

ICBA-Q3 5 12.3 18.5 95

10 9.8 15.2 90

15 7.5 12.1 82

20 5.1 9.0 75

ICBA-Q4 5 12.0 18.2 94

10 9.5 14.9 88

15 7.2 11.8 80

20 4.8 8.7 72

ICBA-Q5 5 10.5 17.1 92

10 7.9 13.8 85

15 5.8 10.5 75

20 3.5 7.2 65

Data synthesized from a study evaluating five quinoa genotypes under artificially induced

salinity levels.[1]
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Experimental Protocol for Quinoa Salinity Tolerance
Screening
The evaluation of quinoa genotypes was conducted in a controlled greenhouse environment

using pot trials.

Experimental Design: A completely randomized design with three replications was used.

Soil: 6 kg of Fluvisol soil was used in each pot.[1]

Salinity Treatments: Four salinity levels (5, 10, 15, and 20 dS/m) were artificially induced by

mixing calculated amounts of NaCl into the soil.[1]

Planting: Ten seeds of each of the five ICBA quinoa genotypes (ICBA-Q1 to ICBA-Q5) were

sown in each pot.

Data Collection: Parameters measured included seed germination rate, plant height, fresh

and dry biomass, chlorophyll content, and grain yield.[1] Germination was counted on the

5th, 10th, and 15th day after planting.

Date Palm: Enhancing Fruit Quality with Saline
Water Irrigation
ICBA's long-term research on date palms has yielded significant insights into the effects of

saline water irrigation on fruit quality. A key finding is that certain date varieties can benefit from

low to moderate levels of water salinity, which can lead to an increase in sugar content, a

desirable trait for consumers.[2][3]

Impact of Saline Water Irrigation on Date Palm Fruit
Quality
The table below presents data from an experiment assessing the fruit quality of five common

date varieties irrigated with water at different salinity levels. The results show that for some

varieties, moderate salinity can enhance sugar content without negatively impacting other

sensory attributes.[2]
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Date Variety
Irrigation Water
Salinity (dS/m)

Total Sugar
Content (%)

Consumer
Preference (Flavor,
Aroma, Taste)

Lulu 5
Comparable to market

varieties

Similar to fresh water

irrigation

10 Slightly decreased
Similar to fresh water

irrigation

15 Decreased
Lower than fresh

water irrigation

Sukkari 5
Comparable to market

varieties

Similar to fresh water

irrigation

10 Increased
Similar to fresh water

irrigation

15 Slightly decreased
Similar to fresh water

irrigation

Fardh 5
Comparable to market

varieties

Similar to fresh water

irrigation

10 Increased
Similar to fresh water

irrigation

15
Comparable to market

varieties

Similar to fresh water

irrigation

Ajwa Al Madinah 5
Comparable to market

varieties

Similar to fresh water

irrigation

10 Increased
Similar to fresh water

irrigation

15 Slightly decreased
Similar to fresh water

irrigation

Khalas 5
Comparable to market

varieties

Similar to fresh water

irrigation
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10
Comparable to market

varieties

Similar to fresh water

irrigation

15 Decreased
Lower than fresh

water irrigation

Data is based on a study published in Frontiers in Sustainable Food Systems.[2]

Experimental Protocol for Date Palm Salinity Study
This long-term field experiment was conducted at ICBA's research station in Dubai.

Experimental Setup: 18 common date palm varieties from the UAE and Saudi Arabia were

included in the study.[2][3]

Irrigation Treatments: The date palms were irrigated with water at three salinity levels: 5, 10,

and 15 dS/m.[2][3]

Data Analysis: The quality of the harvested dates was assessed based on physical

parameters (weight, size, color) and biochemical properties (sugar content).[3] Consumer

preferences for sensory attributes were also evaluated.[3]

Sorghum: Screening for Salinity-Tolerant Genotypes
Sorghum is recognized for its drought tolerance, and ICBA's research has focused on

identifying genotypes with high salinity tolerance for both grain and fodder production in arid

regions.

Comparative Biomass Production of Sorghum
Genotypes under Salinity
The following table presents the results of a screening trial of 100 sorghum genotypes,

highlighting the performance of the top five genotypes in terms of shoot biomass production

under saline conditions relative to a non-saline control.
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Sorghum Genotype Shoot Biomass Ratio (Saline/Control)

ICSV 93046 0.85

ICSR 93034 0.82

S 35 0.79

CSV 745 0.78

JJ 1041 0.75

Data from a screening of 100 sorghum genotypes in pots with an initial irrigation of 250 mM

NaCl solution.[4]

Experimental Protocol for Sorghum Salinity Screening
The screening of sorghum genotypes was conducted in a pot experiment to identify salt-

tolerant lines.

Experimental Design: A randomized block design with three replications was used.[4]

Soil and Pots: Pots were filled with Alfisol soil.[4]

Salinity Treatment: A 250 mM NaCl solution was used for the initial irrigation to induce

salinity stress.[4]

Genotypes: 100 sorghum genotypes were screened.[4]

Data Collection: Shoot biomass (stem + leaf) was measured, and the ratio of biomass

produced under saline conditions to that produced under control (non-saline) conditions was

calculated to assess salinity tolerance.[4]

Visualizing the Science: Signaling Pathways and
Research Workflow
To further elucidate the scientific underpinnings of ICBA's research, the following diagrams

illustrate a typical plant salt tolerance signaling pathway and a generalized workflow for the

development of climate-smart crops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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